Cas no 1803710-04-4 (4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine
• CAS No: 1803710-04-4
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4851470
• Update Time: 2025-05-20

4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-3-1-2(11)4(6(9)10)5(8)12-3/h1,6H,(H2,11,12)
• InChI Key： BJYULLOIMGHOMK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=N1)Cl)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine

4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1803710-04-4) is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents, including an amino group at position 4, a bromine atom at position 6, a chlorine atom at position 2, and a difluoromethyl group at position 3. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of electron-withdrawing groups such as chlorine and bromine in 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine enhances the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution. These reactions are critical in the synthesis of complex molecules with potential therapeutic applications. For instance, researchers have explored the use of this compound as an intermediate in the development of novel antibiotics and anticancer agents.

The difluoromethyl group at position 3 of the pyridine ring introduces additional complexity to the molecule's reactivity. This group not only increases the molecule's stability but also provides a platform for further functionalization. Recent advancements in fluorination techniques have enabled chemists to incorporate fluorinated groups into organic molecules with greater precision, leading to improved bioavailability and efficacy of resulting compounds. The difluoromethyl group in this compound serves as a prime example of how fluorinated substituents can enhance molecular properties.

In terms of synthesis, 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine is typically prepared through multi-step processes involving halogenation, alkylation, and substitution reactions. Researchers have optimized these processes to achieve higher yields and better purity levels. For example, a study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times while maintaining high product quality.

The application of 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to improve their electrical conductivity and thermal stability. These findings suggest that the compound could play a pivotal role in advancing next-generation electronic devices.

Furthermore, the environmental impact of synthesizing and using 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine has been a topic of interest among scientists. Efforts are underway to develop greener synthesis methods that minimize waste generation and reduce energy consumption. For instance, catalytic systems utilizing transition metals such as palladium have been employed to facilitate key steps in the synthesis process, thereby enhancing sustainability.

In conclusion, 4-Amino-6-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1803710-04-4) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering opportunities for innovation in drug development and materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.